2-[(2-aminophenyl)thio]-N-(4-bromo-1-naphthyl)acetamide
Overview
Description
2-[(2-aminophenyl)thio]-N-(4-bromo-1-naphthyl)acetamide (abbreviated as APN) is a compound that has gained significant attention in scientific research due to its potential applications in various fields. APN is a thioacetamide derivative that has been synthesized through a multistep reaction process.
Mechanism of Action
The mechanism of action of 2-[(2-aminophenyl)thio]-N-(4-bromo-1-naphthyl)acetamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that play a role in cell growth and division. This compound has been shown to inhibit the activity of tubulin, a protein that plays a crucial role in the formation of microtubules, which are essential for cell division.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell division. In vivo studies have shown that this compound has antitumor activity in animal models of cancer. However, the toxicity and pharmacokinetics of this compound have not been fully characterized, and further studies are needed to determine its safety and efficacy in humans.
Advantages and Limitations for Lab Experiments
One advantage of 2-[(2-aminophenyl)thio]-N-(4-bromo-1-naphthyl)acetamide is its potential as a building block for the synthesis of novel materials with unique properties. This compound has been used to synthesize materials with luminescent and magnetic properties, which could have applications in fields such as electronics and biomedicine. However, one limitation of this compound is its limited solubility in water, which can make it difficult to work with in certain lab experiments.
Future Directions
There are several future directions for research on 2-[(2-aminophenyl)thio]-N-(4-bromo-1-naphthyl)acetamide. One direction is to further investigate its antitumor activity and potential as a cancer therapy. Another direction is to explore its potential as a building block for the synthesis of novel materials with unique properties. Additionally, further studies are needed to determine the toxicity and pharmacokinetics of this compound in humans, which could pave the way for its development as a therapeutic agent.
Scientific Research Applications
2-[(2-aminophenyl)thio]-N-(4-bromo-1-naphthyl)acetamide has been studied extensively for its potential applications in various fields, including medicinal chemistry, cancer research, and materials science. In medicinal chemistry, this compound has been tested for its antitumor activity and has shown promising results in inhibiting the growth of cancer cells. In cancer research, this compound has been studied for its ability to induce apoptosis (cell death) in cancer cells. In materials science, this compound has been used as a building block for the synthesis of novel materials with unique properties.
properties
IUPAC Name |
2-(2-aminophenyl)sulfanyl-N-(4-bromonaphthalen-1-yl)acetamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15BrN2OS/c19-14-9-10-16(13-6-2-1-5-12(13)14)21-18(22)11-23-17-8-4-3-7-15(17)20/h1-10H,11,20H2,(H,21,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PPAAYSHGSRTOHX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CC=C2Br)NC(=O)CSC3=CC=CC=C3N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15BrN2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.